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Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Hydroxy-N,N-dimethylpropanamide (also known as N,N-dimethyllactamide),

a versatile chiral molecule with growing interest in various scientific fields. This document

details its physicochemical characteristics, synthesis and purification protocols, spectral data,

and safety information. Furthermore, it explores its current and potential applications,

particularly its role as a chiral building block in organic synthesis and as a green solvent. While

direct involvement in specific signaling pathways is not yet elucidated, the biological activities

of structurally related compounds are discussed to provide context for future research in drug

development.

Chemical and Physical Properties
2-Hydroxy-N,N-dimethylpropanamide is a colorless to pale yellow liquid.[1] It is a polar, protic

solvent characterized by an amide functional group derived from lactic acid with a dimethyl

substitution on the nitrogen atom.[1][2] This structure, featuring a stereocenter at the second

carbon, results in the existence of two enantiomers: (R)- and (S)-2-Hydroxy-N,N-
dimethylpropanamide.[2]
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A summary of the key quantitative data for 2-Hydroxy-N,N-dimethylpropanamide is

presented in Table 1 for easy reference and comparison.

Property Value References

Molecular Formula C₅H₁₁NO₂ [3]

Molecular Weight 117.15 g/mol [3]

CAS Number 35123-06-9 [3]

Appearance Colorless to pale yellow liquid [1]

Density 1.033 g/cm³ (predicted) [4]

Boiling Point 78.6-79.6 °C at 4 Torr [4]

Flash Point 109.5 °C (closed cup) [3]

Water Solubility Miscible [1]

InChI
1S/C5H11NO2/c1-

4(7)5(8)6(2)3/h4,7H,1-3H3
[3]

InChIKey
YEBLAXBYYVCOLT-

UHFFFAOYSA-N
[3]

SMILES CC(O)C(=O)N(C)C [5]

Synthesis and Purification
The primary industrial synthesis of 2-Hydroxy-N,N-dimethylpropanamide involves the

amidation of lactic acid derivatives, such as ethyl lactate, with dimethylamine.[6] This reaction

is typically catalyzed by a base.

Experimental Protocol: Synthesis via Amidation of Ethyl
Lactate
Materials:

Ethyl lactate
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Anhydrous dimethylamine

Anhydrous methanol (or other suitable solvent)

Sodium methoxide (or other suitable base catalyst)

Standard laboratory glassware for reactions under anhydrous conditions

Distillation apparatus

Procedure:

In a sealed reaction vessel, dissolve anhydrous dimethylamine in anhydrous methanol.

Add ethyl lactate to the solution. The molar ratio of dimethylamine to ethyl lactate should be

optimized, but a slight excess of dimethylamine is typically used.

Add a catalytic amount of sodium methoxide to the reaction mixture.

Heat the sealed vessel to 70 °C and maintain this temperature for 48 hours.[6]

After the reaction is complete, cool the mixture to room temperature.

The product, N,N-dimethyl lactamide, can be purified by distillation.[6]

Logical Workflow for Synthesis:
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Caption: Synthesis of 2-Hydroxy-N,N-dimethylpropanamide.

Purification
Purification of 2-Hydroxy-N,N-dimethylpropanamide is typically achieved through vacuum

distillation to remove unreacted starting materials and the solvent. The purity of the final

product can be assessed using standard analytical techniques such as gas chromatography

(GC) or nuclear magnetic resonance (NMR) spectroscopy.

Spectral Data
Nuclear Magnetic Resonance (NMR) spectroscopy is a key technique for the structural

elucidation of 2-Hydroxy-N,N-dimethylpropanamide.

¹H NMR Spectroscopy
The proton NMR spectrum provides distinct signals for the different types of protons in the

molecule.

¹³C NMR Spectroscopy
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The carbon-13 NMR spectrum indicates the number of unique carbon environments within the

molecule.

Chemical Reactivity and Applications
Oxidation
The secondary hydroxyl group in 2-Hydroxy-N,N-dimethylpropanamide is susceptible to

oxidation.[2] Depending on the oxidizing agent and reaction conditions, this can yield the

corresponding α-keto amide, 2-Oxo-N,N-dimethylpropanamide.[2]

Reaction Pathway for Oxidation:

2-Hydroxy-N,N-dimethylpropanamide

Oxidation
(e.g., with a suitable oxidizing agent)

2-Oxo-N,N-dimethylpropanamide

Click to download full resolution via product page

Caption: Oxidation of 2-Hydroxy-N,N-dimethylpropanamide.

Chiral Synthon
2-Hydroxy-N,N-dimethylpropanamide serves as a valuable chiral building block in

asymmetric synthesis.[2] It is utilized as a substrate in the kinetic resolution of racemic 2-

hydroxyamides, enabling the preparation of optically active derivatives that are crucial for the

synthesis of biologically active compounds.[2]

Green Solvent
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N,N-dimethyl lactamide is considered a "green solvent" due to its derivation from renewable

resources (lactic acid), biodegradability, and low toxicity.[7] It is being explored as a

replacement for more hazardous solvents in various applications.[7]

Biological Activity and Relevance in Drug
Development
Currently, there is limited specific information available on the biological activity of 2-Hydroxy-
N,N-dimethylpropanamide itself or its direct involvement in cellular signaling pathways.

However, its structural analogs and related compounds have been investigated for their

biological effects, suggesting potential avenues for future research.

Structural analogs of 2-Hydroxy-N,N-dimethylpropanamide have been explored for their

antiproliferative and apoptotic activities against cancer cell lines. While the direct target and

mechanism of action are not fully understood, these findings indicate that the N,N-

dimethylpropanamide scaffold could be a starting point for the design of novel therapeutic

agents.

Safety and Handling
2-Hydroxy-N,N-dimethylpropanamide is a combustible liquid and should be handled with

appropriate care in a well-ventilated area.[3] It is advisable to wear personal protective

equipment, including safety goggles, gloves, and a lab coat, when handling this chemical.

Conclusion
2-Hydroxy-N,N-dimethylpropanamide is a chiral compound with a range of interesting

chemical properties and potential applications. Its role as a chiral synthon and its

environmentally friendly profile as a green solvent make it a molecule of significant interest.

While its specific biological activities and interactions with signaling pathways remain to be fully

elucidated, the bioactivity of its structural analogs suggests that it may hold promise for future

drug discovery and development efforts. This technical guide provides a solid foundation of its

known properties and methodologies to aid researchers in their exploration of this versatile

chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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